Cas no 813-99-0 (3-Chloro-2,2-bis(chloromethyl)propan-1-ol)

3-Chloro-2,2-bis(chloromethyl)propan-1-ol structure
813-99-0 structure
Product Name:3-Chloro-2,2-bis(chloromethyl)propan-1-ol
CAS No:813-99-0
MF:C5H9Cl3O
MW:191.483359098434
MDL:MFCD00087386
CID:726186
PubChem ID:347153
Update Time:2024-10-27

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3-chloro-2,2-bis(chloromethyl)-
    • 3-Chloro-2,2-bis(chloromethyl)propan-1-ol
    • PENTAERYTHRITOL TRICHLOROHYDRIN
    • 3-CHLORO-2,2-DICHLOROMETHYLPROPANOL
    • pentaerithrityl trichlorohydrin
    • Pentaerythrityl trichlorohydrin
    • Pentaerythrityltrichlorid
    • 3-chloro-2,2-bis(chloromethyl)-1-Propanol
    • AK170376
    • NSC524090
    • C5H9Cl3O
    • NSC405661
    • 0075AF
    • FCH839328
    • SB11396
    • 2,2,2-TRIS-(CHLOROMETHYL)-ETHANOL
    • 2,2-Bis(chloromethyl)-3-chloro-1-propanol
    • 3-Chloro-2,2-bis(chloromethyl);propan-1-ol
    • J
    • 3-Chloro-2,2-bis(chloromethyl)-1-propanol (ACI)
    • 2,2,2-Tris(chloromethyl)-1-hydroxyethane
    • 2,2-Bis(chloromethyl)-3-chloropropanol
    • NSC 405661
    • NSC 524090
    • Pentaerythritol trichloride
    • DTXSID301001911
    • 813-99-0
    • CS-0051417
    • MFCD00087386
    • SCHEMBL7041016
    • AKOS006272692
    • J-512175
    • NSC-405661
    • NSC-524090
    • DS-7575
    • MDL： MFCD00087386
    • Inchi： 1S/C5H9Cl3O/c6-1-5(2-7,3-8)4-9/h9H,1-4H2
    • InChI Key： VRWHPVMGJTYPLS-UHFFFAOYSA-N
    • SMILES： ClCC(CO)(CCl)CCl

Computed Properties

  • Exact Mass: 189.97200
  • Monoisotopic Mass: 189.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 64.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.4096 (rough estimate)
  • Boiling Point: 274.39°C (rough estimate)
  • Flash Point: 145.4 °C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 20.23000
  • LogP: 1.68150

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Security Information

  • Hazard Statement： H302-H319
  • Storage Condition：Inert atmosphere,2-8°C

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Customs Data

  • HS CODE：2905590090
  • Customs Data：

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Pricemore >>

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3-Chloro-2,2-bis(chloromethyl)propan-1-ol Production Method

Production Method 1

78-71-7 78-71-7
813-99-0 813-99-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Acrylates and methacrylates containing halogen atoms in an alkoxy radical
Korshunov, M. A.; et al, Osnov. Organ. Sintez i Neftekhimiya, 1981, (15), 36-40

Production Method 2

115-77-5 115-77-5
813-99-0 813-99-0
3228-99-7 3228-99-7
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride
Reference
Improved Preparations of 3-Chloro-2-(chloromethyl)-1-propene and 1,1-Dibromo-2,2-bis(chloromethyl)cyclopropane: Intermediates in the Synthesis of [1.1.1]Propellane
Lynch, Kathleen Mondanaro; et al, Journal of Organic Chemistry, 1995, 60(14), 4666-8

Production Method 3

13103-49-6 13103-49-6
813-99-0 813-99-0
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Ethanol
Reference
Isotope exchange in decarboxylation of deuteriated benzoic acid
Semenov, G. A.; et al, Zhurnal Obshchei Khimii, 1961, 31, 641-4

Production Method 4

115-77-5 115-77-5
813-99-0 813-99-0
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride Solvents: Benzene ,  Water
Reference
Synthesis and polymerization of β-oxides. I. Synthesis and polymerization of 3,3-bis(chloromethyl)oxacyclobutane
Koton, M. M.; et al, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1960, 33, 182-5

Production Method 5

115-77-5 115-77-5
813-99-0 813-99-0
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride Solvents: Pyridine
Reference
3-Chloro-2-(chloromethyl)-1-propene
Mondanaro, Kathleen R.; et al, Organic Syntheses, 1998, 75, 89-97

Production Method 6

115-77-5 115-77-5
813-99-0 813-99-0
3228-99-7 3228-99-7
Reaction Conditions
Reference
Synthesis by substitution of oxygen functionalities
Margaretha, P., Science of Synthesis, 2007, 35, 63-94

Production Method 7

115-77-5 115-77-5
813-99-0 813-99-0
3228-99-7 3228-99-7
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride ;  2 h, 65 - 95 °C; 5 - 6 h, 95 °C → 120 °C; 16 h, reflux
Reference
Synthesis of 3-chloro-2-chloromethylpropene
Chen, Shao-rui; et al, Hecheng Huaxue, 2004, 12(5), 425-426

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Raw materials

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Preparation Products

3-Chloro-2,2-bis(chloromethyl)propan-1-ol Related Literature

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